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Compound of Interest

Compound Name: 2,4-Dimethyloctane

Cat. No.: B1655664

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides a comprehensive guide to the
personal protective equipment (PPE), operational procedures, and disposal plans for 2,4-
Dimethyloctane.

Hazard Summary

2,4-Dimethyloctane is a flammable liquid and vapor that can cause significant health effects.
Understanding its hazards is the first step toward safe handling. Key hazards include:

» Flammability: The substance is a flammable liquid and vapor.[1][2][3][4][5]
o Skin and Eye Irritation: It is known to cause skin irritation and serious eye irritation.[1][2][6]
o Respiratory Irritation: Inhalation may lead to respiratory irritation.[1][2][6]

 Ingestion Hazard: The substance is harmful if swallowed and may be fatal if it enters the
airways.[3][6]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,4-Dimethyloctane and general
exposure limits for octane isomers.
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Property Value Reference
Molecular Formula CioH22 [7]
Molecular Weight 142.28 g/mol [6]
Boiling Point 156.4 °C at 760 mmHg [7]
Flash Point 78.5°C [7]
Density 0.732 g/cm3 [7]
OSHA PEL (Octane) TWA 500 ppm (2350 mg/m3) [8]

TWA 75 ppm (350 mg/m3); C
NIOSH REL (Octane) ] [8]
385 ppm (1800 mg/m3) 15-min

ACGIH TLV (Octane) TWA 300 ppm [8]

Note: Specific occupational exposure limits for 2,4-Dimethyloctane have not been established.
The limits for octane are provided as a reference. TWA (Time-Weighted Average), PEL
(Permissible Exposure Limit), REL (Recommended Exposure Limit), TLV (Threshold Limit
Value), C (Ceiling).

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial to minimize exposure and ensure safety.

Engineering Controls

e Ventilation: All work with 2,4-Dimethyloctane must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[3][6][9]

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential for comprehensive protection.
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PPE Category

Specifications

Rationale

Eye and Face

Chemical splash goggles are
the minimum requirement. A
face shield should be worn
over goggles when handling
larger quantities or if there is a

significant splash risk.[6][9]

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene) are
mandatory. Double-gloving is
recommended.[6][8][9]

Prevents skin contact which

can lead to irritation.

Body Protection

A flame-resistant lab coat is
required. For larger quantities
or procedures with a high risk
of splashing, chemical-
resistant coveralls should be
worn.[6][9]

Protects the body from
contamination and potential

ignition sources.

Respiratory

When working outside of a
fume hood or if aerosols may
be generated, a NIOSH-
approved respirator with
organic vapor cartridges is
required.[3][4][9]

Prevents inhalation of vapors
which can cause respiratory

tract irritation.

Footwear

Closed-toe shoes made of a
non-porous material are
mandatory. For spill response
or handling large volumes,
chemical-resistant boots are

necessary.[8][9]

Protects feet from spills.

Handling and Storage

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][4][5][6] Use non-sparking tools and explosion-proof equipment.[1][5]
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» Static Discharge: Ground and bond containers and receiving equipment to prevent the
buildup of static electricity.[1][4][5]

e Hygiene: Avoid contact with skin, eyes, and clothing.[1][3][6] Do not eat, drink, or smoke in
the handling area.[6] Wash hands thoroughly after handling.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Disposal Plan

Proper disposal is a critical final step in the chemical handling workflow to protect personnel
and the environment.

Waste Collection

o Segregation: Collect all 2,4-Dimethyloctane waste, including contaminated materials, in a
dedicated and clearly labeled hazardous waste container.

» Container: Use a chemically resistant container (e.g., glass or high-density polyethylene) that
can be tightly sealed.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the
chemical name "2,4-Dimethyloctane"” and its associated hazards (Flammable, Irritant).

Spill Management

e Evacuation: In case of a spill, evacuate non-essential personnel from the area.
o Containment: Remove all ignition sources.[1][3][5]

o Absorption: Absorb the spill with an inert, non-combustible material such as sand,
vermiculite, or silica gel.[1][3][5][6]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a sealed, labeled container for hazardous waste disposal.[1][3][5]

o Decontamination: Clean the spill area thoroughly.
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Final Disposal

o Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations.

o Professional Disposal: Arrange for the collection and disposal of the hazardous waste by a
licensed environmental waste management company.[2][6] Do not pour 2,4-Dimethyloctane
down the drain or dispose of it with regular trash.[5][6]

Workflow for Safe Handling of 2,4-Dimethyloctane
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Safe Handling Workflow for 2,4-Dimethyloctane
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Caption: Workflow for the safe handling of 2,4-Dimethyloctane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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